3-Bromo-6-fluoro-2-methoxyaniline

• Molecular Formula: C7H7BrFNO
• Molecular Weight: 220.04 g/mol
• IUPAC Name: 3-bromo-6-fluoro-2-methoxyaniline
• InChI: InChI=1S/C7H7BrFNO/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3H,10H2,1H3
• InChI Key: NKUNMSFJKOMAHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1N)F)Br

Description

3-Bromo-6-fluoro-2-methoxyaniline (CAS: 2091657-12-2) is a substituted aniline derivative featuring bromine (Br) at position 3, fluorine (F) at position 6, and a methoxy (-OCH₃) group at position 2 on the benzene ring. Its molecular formula is C₇H₇BrFNO, with a molecular weight of 218.04 g/mol. The substituents influence its reactivity, solubility, and stability, making it distinct from other halogenated anilines .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-6-fluoro-2-methoxyaniline can be achieved through several methods. One common approach involves the bromination and fluorination of 2-methoxyaniline. The process typically includes the following steps:

Bromination: 2-methoxyaniline is treated with bromine in the presence of a suitable solvent and catalyst to introduce the bromine atom at the desired position on the benzene ring.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent such as hydrogen fluoride or a fluorine-containing compound under controlled conditions to obtain the final product.

Industrial Production Methods: Industrial production of 3-Bromo-6-fluoro-2-methoxyaniline may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. Key considerations include the choice of solvents, catalysts, and reaction conditions to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-6-fluoro-2-methoxyaniline undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic aromatic substitution reactions due to the presence of electron-withdrawing groups (bromine and fluorine) on the benzene ring.

Oxidation and Reduction: It can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: The compound is also a suitable substrate for coupling reactions such as Suzuki-Miyaura coupling, where it can form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include nucleophiles such as amines, thiols, or alkoxides.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and organoboron reagents are typically used in Suzuki-Miyaura coupling.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted anilines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

Chemistry: 3-Bromo-6-fluoro-2-methoxyaniline is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals .

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential biological activities. It may be used in the development of new drugs targeting specific enzymes or receptors.

Industry: The compound finds applications in the production of dyes, pigments, and other specialty chemicals. Its unique substituents make it valuable for designing materials with specific properties .

Mechanism of Action

The mechanism of action of 3-Bromo-6-fluoro-2-methoxyaniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of bromine and fluorine atoms can influence the compound’s binding affinity and selectivity towards these targets. The methoxy group can also affect the compound’s solubility and overall pharmacokinetic properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The positional arrangement of substituents differentiates 3-Bromo-6-fluoro-2-methoxyaniline from analogs. For example:

• The methoxy group at position 6 may enhance para-directing effects in electrophilic substitution reactions .
• 2-Bromo-4-fluoro-6-methylaniline (CAS: 1356113-07-9): Replaces the methoxy group with a methyl (-CH₃) group at position 6. Methyl is less polar than methoxy, reducing solubility in polar solvents. Its similarity score (0.84) reflects structural overlap but distinct electronic properties .

Functional Group Variations

Aldehyde vs. Amine Functionality

• 3-Bromo-6-fluoro-2-methoxybenzaldehyde (CAS: 473416-74-9): Replaces the amine (-NH₂) with an aldehyde (-CHO) group. This substitution increases electrophilicity, making it reactive in condensation reactions (e.g., forming Schiff bases). It has 11 suppliers, suggesting broader industrial utility compared to the target compound’s single supplier .

Nitro vs. Methoxy Substituents

• 3-Bromo-2-fluoro-6-nitroaniline (CAS: 1804841-26-6): Substitutes methoxy with a nitro (-NO₂) group at position 6. Nitro’s strong electron-withdrawing nature reduces the amine’s basicity and increases ring deactivation, contrasting with the electron-donating methoxy group in the target compound. Molecular weight increases to 235.01 g/mol due to the nitro group .

Data Table: Key Structural and Commercial Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Suppliers
3-Bromo-6-fluoro-2-methoxyaniline	2091657-12-2	C₇H₇BrFNO	218.04	-NH₂, -OCH₃, Br, F	1
3-Bromo-6-fluoro-2-methoxybenzaldehyde	473416-74-9	C₈H₅BrFO₂	231.03	-CHO, -OCH₃, Br, F	11
2-Bromo-4-fluoro-6-methylaniline	1356113-07-9	C₇H₇BrFN	204.04	-NH₂, -CH₃, Br, F	N/A
3-Bromo-2-fluoro-6-nitroaniline	1804841-26-6	C₆H₄BrFN₂O₂	235.01	-NH₂, -NO₂, Br, F	N/A